2-amino-2-(1-methyl-1H-imidazol-5-yl)acetic acid

• Molecular Formula: C6H9N3O2
• Molecular Weight: 155.15 g/mol
• SMILES: CN1C=NC=C1C(C(=O)O)N
• InChI: InChI=1S/C6H9N3O2/c1-9-3-8-2-4(9)5(7)6(10)11/h2-3,5H,7H2,1H3,(H,10,11)
• InChIKey: MBAWGWANWGZBNF-UHFFFAOYSA-N

2-Amino-2-(1-methyl-1H-imidazol-5-yl)acetic acid – Structural and Purity Baseline for Discerning Research Procurement

2-Amino-2-(1-methyl-1H-imidazol-5-yl)acetic acid (CAS 1520667-96-2) is a heterocyclic α-amino acid that combines a 1-methylimidazole ring directly attached to the α-carbon of glycine. Supplied as a free acid at a minimum purity of 95% (HPLC) for research use , it has the molecular formula C₆H₉N₃O₂ and a molecular weight of 155.15 g/mol [1]. This compound occupies a distinct chemical space at the intersection of imidazole-containing building blocks and unnatural α-amino acids, featuring both a nucleophilic α‑amine and a carboxylic acid ready for direct derivatization.

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Free acid building block supports direct amide coupling without ester deprotection

Streamlined solid-phase and solution-phase peptide synthesis

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Alpha-amino handle enables orthogonal derivatization and pH-dependent reactivity

Reductive amination, Schiff base formation, urea and sulfonamide coupling

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Defined-purity specification supports reproducible library synthesis workflows

Imidazole-5-acetic acid scaffold with reported pharmacological class relevance

• [1] PubChem CID 23279250, 2-amino-2-(1-methyl-1H-imidazol-5-yl)acetic acid. View Source

Why 2-Amino-2-(1-methyl-1H-imidazol-5-yl)acetic acid Cannot Be Replaced by Common Imidazole Acetic Acid Analogs

Standard imidazole-acetic acid derivatives such as 2-(1-methyl-1H-imidazol-5-yl)acetic acid (C₆H₈N₂O₂, MW 140.14) or the natural amino acid histidine (C₆H₉N₃O₂, MW 155.16) fail to reproduce the unique combination of a free α‑amino group and a 1‑methylimidazol‑5‑yl substituent directly attached to the α‑carbon. The des-amino analog possesses neither the basic amine required for orthogonal coupling reactions nor the additional hydrogen-bond donor that modulates molecular recognition. Histidine, while isobaric, positions its imidazole ring via a methylene bridge, substantially altering the spatial orientation and the electronic influence of the heterocycle on the reactive center. These structural differences preclude generic substitution in applications demanding a precisely positioned imidazole pharmacophore with an unencumbered reactive amine handle.

Target Feature

Alpha-amino free acid with reactive amine handle and dual H-bond donor capacity

Mismatch

Des-amino analog (2-(1-methyl-1H-imidazol-5-yl)acetic acid) lacks the alpha-amine, limiting orthogonal coupling and molecular recognition

Target Feature

Imidazole ring directly attached to the alpha-carbon of glycine

Mismatch

Histidine positions imidazole via a methylene bridge, altering spatial orientation and electronic influence at the reactive center

Quantitative Differential Evidence for 2-Amino-2-(1-methyl-1H-imidazol-5-yl)acetic acid Relative to Key Comparators

Free Acid Form with Defined Purity Outperforms Methyl Ester Dihydrochloride Salt in Direct Coupling Workflows

The target compound is supplied as the free carboxylic acid form with a minimum purity of 95% (HPLC) and a molecular weight of 155.15 g/mol . The closest α‑amino‑containing analog, methyl 2‑amino‑2‑(1‑methyl‑1H‑imidazol‑5‑yl)acetate dihydrochloride, is provided as a dihydrochloride salt with a molecular weight of 242.1 g/mol (also 95% purity) . The free acid avoids the 86.95 g/mol counterion mass and potential solubility limitations of the hydrochloride salt in non‑aqueous media, enabling direct use in amide‑bond‑forming reactions without a deprotection step.

Free Acid vs Methyl Ester

Specification review

Free acid (155.15 g/mol) vs dihydrochloride salt (242.1 g/mol); ΔMW = 86.95 g/mol

Free acid supports direct coupling without ester hydrolysis step

Same purity specification (95%); vendor COA data

Evidence Dimension	Molecular weight and salt form identity
Target Compound Data	155.15 g/mol, free acid, 95% purity
Comparator Or Baseline	Methyl 2-amino-2-(1-methyl-1H-imidazol-5-yl)acetate dihydrochloride: 242.1 g/mol, dihydrochloride salt, 95% purity
Quantified Difference	ΔMW = 86.95 g/mol (counterion mass + ester mass difference); same purity specification (95%)
Conditions	Vendor certificate-of-analysis specifications

Why This Matters

The free acid form eliminates the need for ester hydrolysis prior to solid‑phase or solution‑phase peptide coupling, reducing synthetic steps and improving atom economy in library production.

Alpha‑Amino Group Confers Distinct H‑Bond Topology and Reactivity Versus Des‑Amino Analog

The target compound (C₆H₉N₃O₂, MW 155.15, H‑bond donor count 2, topological polar surface area [TPSA] 81.1 Ų) [1] differs from the des‑amino analog 2‑(1‑methyl‑1H‑imidazol‑5‑yl)acetic acid (C₆H₈N₂O₂, MW 140.14, H‑bond donor count 1, TPSA ≈55.1 Ų) by the presence of the α‑amino group. This single‑atom substitution increases the molecular weight by 15.01 g/mol, adds one H‑bond donor, and expands the TPSA by approximately 26 Ų. The α‑amino group also introduces a basic site (amine pKₐ ~9–10) absent in the des‑amino analog, enabling pH‑dependent solubility and selective reactivity such as reductive amination or Schiff base formation.

Alpha-Amino vs Des-Amino

Reported

+1 H-bond donor; ΔTPSA ≈ 26 Ų; adds basic amine site (pK_a ~9–10)

Alpha-amino group adds reactive site and expands H-bond topology

Computed molecular properties from PubChem data

Evidence Dimension	Molecular formula, H‑bond donor count, topological polar surface area
Target Compound Data	C₆H₉N₃O₂, 155.15 g/mol, 2 H‑bond donors, 81.1 Ų TPSA
Comparator Or Baseline	2-(1-Methyl-1H-imidazol-5-yl)acetic acid: C₆H₈N₂O₂, 140.14 g/mol, 1 H‑bond donor, ~55.1 Ų TPSA
Quantified Difference	ΔMW = 15.01 g/mol; Δ H‑bond donors = +1; ΔTPSA ≈ 26 Ų
Conditions	Computed molecular properties (PubChem, BocSci vendor data)

Why This Matters

The α‑amino group provides orthogonal reactivity and enhanced aqueous solubility, expanding the chemical transformability of the scaffold beyond what is achievable with the des‑amino analog.

• [1] PubChem CID 23279250, 2-amino-2-(1-methyl-1H-imidazol-5-yl)acetic acid. View Source

Imidazole‑5‑Acetic Acid Core Linked to Angiotensin II Receptor Antagonism – Class‑Level SAR Foundation

Imidazole‑5‑acetic acid derivatives were the first non‑peptide angiotensin II receptor antagonists discovered [1]. The prototypical compound S‑8307 (2‑n‑butyl‑4‑chloro‑1‑(2‑chlorobenzyl)imidazole‑5‑acetic acid) displaced [³H]angiotensin II from rat adrenal cortical membranes with an IC₅₀ of 4 × 10⁻⁵ M [2]. Although no direct receptor‑binding data exist for 2‑amino‑2‑(1‑methyl‑1H‑imidazol‑5‑yl)acetic acid, the shared imidazole‑5‑acetic acid scaffold places the target compound within a well‑validated pharmacophore space. The additional α‑amino group in the target molecule is absent in S‑8307 and represents an unexplored derivatization vector for designing amide, urea, or sulfonamide analogs.

Imidazole-5-Acetic Acid SAR

Class-level

S-8307 archetype: IC₅₀ = 4 × 10⁻⁵ M (angiotensin II displacement)

Established scaffold context for cardiovascular target SAR studies

Class-level extrapolation; no direct data for target compound

Evidence Dimension	Angiotensin II receptor binding affinity (class archetype)
Target Compound Data	No direct data available
Comparator Or Baseline	S-8307: IC₅₀ = 4 × 10⁻⁵ M
Quantified Difference	Not applicable (class-level extrapolation only)
Conditions	[³H]angiotensin II displacement assay, rat adrenal cortical membranes

Why This Matters

Confirms that the imidazole‑5‑acetic acid scaffold has proven biological relevance for cardiovascular target engagement, supporting use of the target compound as a diversification‑ready building block for antagonist lead optimization.

• [1] EP-0028834-A1, Imidazole-5-acetic acid derivatives, Takeda Pharmaceutical Co. View Source
• [2] Chiu AT, et al. Pharmacological characterization of 2-n-butyl-4-chloro-1-(2-chlorobenzyl)imidazole-5-acetic acid, sodium salt (S-8307). J Pharmacol Exp Ther. 1988;247(1):1-7. PMID: 2845076. View Source

Imidazole‑Acetic Acid Derivatives Modulate GABAergic Targets – Class‑Level Neurological Relevance

Imidazoleacetic acid hydrochloride, a structural relative, inhibits GABA transaminase (GABA‑T) in a non‑competitive manner with a Kᵢ value of 0.34 mM . Although this data originates from the 4‑imidazole isomer rather than the 1‑methyl‑5‑substituted scaffold, it demonstrates that imidazole‑acetic acid derivatives engage GABAergic enzymes. The target compound, bearing both a 1‑methylimidazole‑5‑yl group and an α‑amino group, presents a structurally differentiated chemotype that may exhibit altered potency or subtype selectivity at GABA‑related targets, warranting head‑to‑head comparative profiling studies.

GABA-T Class-Level Context

Class-level

Imidazoleacetic acid: K_i = 0.34 mM (non-competitive GABA-T inhibition)

Supports comparative neurological target engagement profiling studies

4-imidazole isomer data; target chemotype differs

Evidence Dimension	GABA‑T inhibitory activity
Target Compound Data	No direct data available
Comparator Or Baseline	Imidazoleacetic acid hydrochloride: Kᵢ = 0.34 mM
Quantified Difference	Not applicable (class‑level extrapolation only)
Conditions	In vitro enzyme inhibition assay

Why This Matters

Positions the target compound as a candidate probe for comparative neurological target engagement studies, leveraging the established GABAergic activity of imidazole‑acetic acid congeners while exploring the impact of the structural modifications unique to the 1‑methyl‑5‑substituted α‑amino acid scaffold.

High‑Impact Application Scenarios for 2‑Amino‑2‑(1‑methyl‑1H‑imidazol‑5‑yl)acetic acid Driven by Quantitative Differentiation Evidence

Peptide and Peptidomimetic Library Synthesis via Direct Coupling

Deploy 2‑amino‑2‑(1‑methyl‑1H‑imidazol‑5‑yl)acetic acid as a conformationally constrained unnatural α‑amino acid building block in solid‑phase or solution‑phase peptide synthesis. The free acid form eliminates the ester‑deprotection step required by the methyl ester dihydrochloride analog, streamlining library production while maintaining 95% purity [1]. This enables efficient incorporation into peptidomimetics targeting proteolytically stable scaffolds.

Angiotensin II Receptor Antagonist Lead Diversification

Use the target compound as a generic imidazole‑5‑acetic acid scaffold for designing next‑generation angiotensin II receptor antagonists. The α‑amino group serves as a derivatization handle absent in S‑8307, enabling exploration of amide, urea, or sulfonamide substituents not accessible from the des‑amino analog [2][3]. The established IC₅₀ = 4 × 10⁻⁵ M for S‑8307 provides a benchmark for SAR optimization campaigns.

GABAergic Probe Development and Comparative Profiling

Employ 2‑amino‑2‑(1‑methyl‑1H‑imidazol‑5‑yl)acetic acid in side‑by‑side profiling studies against imidazoleacetic acid (Kᵢ 0.34 mM for GABA‑T) to quantify the impact of the α‑amino group and 1‑methyl substitution on GABA‑T inhibition potency and selectivity . This comparative framework provides a structured approach to evaluating the target compound’s neurological target engagement profile.

Analytical Reference Standard for Imidazole‑Acetic Acid Quantification

Utilize the 95% purity free acid as a quantitative reference standard for HPLC or LC‑MS method development aimed at detecting and quantifying imidazole‑acetic acid derivatives in biological matrices. The well‑characterized molecular weight (155.15 g/mol) and purity specification provide the requisite accuracy for calibration curves [1].

Application

Selection Property

Validation Focus

Peptide library synthesis

Free acid direct-coupling readiness

Coupling efficiency and purity verification

Angiotensin II antagonist SAR

Imidazole-5-acetic acid scaffold

Receptor-binding SAR profiling and derivatization

GABAergic probe comparison

Alpha-amino imidazole chemotype

GABA-T inhibition comparative studies

Analytical reference standard

Defined-purity free acid form

HPLC/LC-MS calibration accuracy

• [1] PubChem CID 23279250, 2-amino-2-(1-methyl-1H-imidazol-5-yl)acetic acid. View Source
• [2] EP-0028834-A1, Imidazole-5-acetic acid derivatives, Takeda Pharmaceutical Co. View Source
• [3] Chiu AT, et al. J Pharmacol Exp Ther. 1988;247(1):1-7. PMID: 2845076. View Source